Cas no 821782-11-0 (2,2':5',2''-Terthiophene, 5-(10-iododecyl)-5''-octyl-)

• Product name: 2,2':5',2''-Terthiophene, 5-(10-iododecyl)-5''-octyl-
• CAS No: 821782-11-0
• MF: C₃₀H₄₃S₃I
• MW: 626.76142
• CID: 697014
• PubChem ID: 71419862

2,2':5',2''-Terthiophene, 5-(10-iododecyl)-5''-octyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene, 5-(10-iododecyl)-5''-octyl-
• 2-[5-(10-iododecyl)thiophen-2-yl]-5-(5-octylthiophen-2-yl)thiophene
• DTXSID80839077
• 821782-11-0
• 1~5~-(10-Iododecyl)-3~5~-octyl-1~2~,2~2~:2~5~,3~2~-terthiophene

• Inchi： InChI=1S/C30H43IS3/c1-2-3-4-5-10-13-16-25-18-20-27(32-25)29-22-23-30(34-29)28-21-19-26(33-28)17-14-11-8-6-7-9-12-15-24-31/h18-23H,2-17,24H2,1H3
• InChI Key： YPONISTZDCYEKF-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1=CC=C(S1)C2=CC=C(S2)C3=CC=C(S3)CCCCCCCCCCI

Computed Properties

• Exact Mass: 626.15716g/mol
• Monoisotopic Mass: 626.15716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 19
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14
• Topological Polar Surface Area: 84.7Ų